5-methoxy-1H-indole-4-carboxylic acid

• IUPAC Name: 5-methoxy-1H-indole-4-carboxylic acid
• InChI: InChI=1S/C10H9NO3/c1-14-8-3-2-7-6(4-5-11-7)9(8)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key: HFECALULZOSIRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)NC=C2)C(=O)O
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• CAS No.: 1360886-14-1

Description

5-methoxy-1H-indole-4-carboxylic acid is a chemical compound with the CAS Number: 1360886-14-1. It has a molecular weight of 191.19. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of indole derivatives, including this compound, has been a subject of interest in recent years. Indoles are significant heterocyclic systems in natural products and drugs, and they play a crucial role in cell biology. The synthesis of indole derivatives has attracted the attention of the chemical community due to their importance.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9NO3/c1-14-8-3-2-7-6 (4-5-11-7)9 (8)10 (12)13/h2-5,11H,1H3, (H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Chemical Reactions Analysis

Indole derivatives, including this compound, have been used in various chemical reactions. For instance, they have been used in the construction of alkaloids. Additionally, they have been used in the synthesis of biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 191.19.

Scientific Research Applications

Synthesis Applications

Novel Indole-Benzimidazole Derivatives Synthesis Indole carboxylic acids, including 5-methoxy-1H-indole-4-carboxylic acid and its derivatives, have been utilized in the synthesis of novel indole-benzimidazole derivatives. These compounds were prepared through the condensation of indole carboxylic acids with substituted o-phenylenediamines, demonstrating the versatility of indole carboxylic acids in creating complex organic structures (Wang et al., 2016).

Spectroscopic and Computational Studies

Methyl 5-methoxy-1H-indole-2-carboxylate Profiling Research has focused on the spectroscopic and computational analysis of methyl 5-methoxy-1H-indole-2-carboxylate (MMIC), a derivative of 5-methoxyindole-2-carboxylic acid. This study showcased its electronic nature, bonding structures, reactivity, and nonlinear optical properties, providing insights into the potential applications of these compounds in designing molecules with specific electronic and optical functionalities (Almutairi et al., 2017).

Catalytic Applications

Rh(III)-Catalyzed Selective Coupling The catalytic potential of indole derivatives has been explored through the Rh(III)-catalyzed selective coupling of N-methoxy-1H-indole-1-carboxamide with aryl boronic acids. This process highlights the adaptability of indole derivatives in facilitating selective C-C and C-N bond formation, contributing to the field of catalytic organic synthesis (Zheng et al., 2014).

Medicinal Chemistry

Anticancer Activity of Manganese(II) Complexes The manganese(II) complexes of 5-methoxyindole-2-carboxylic acid have demonstrated cytotoxic effects against human leukemia cell lines in vitro. This study highlights the potential therapeutic applications of indole derivatives and their complexes in designing new anticancer agents (Morzyk-Ociepa et al., 2014).

Mechanism of Action

Target of Action

It is known that indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that influences various biological activities . For instance, some indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus .

Biochemical Pathways

Indole and its derivatives are known to be metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . They maintain intestinal homeostasis and impact liver metabolism and the immune response .

Pharmacokinetics

It is known that indole and its derivatives can circulate in the plasma, exerting a variety of local and heterotopic biological effects .

Result of Action

One study has shown that it exhibited a strong capability to decrease lipid peroxidation in iron-induced lecithin oxidative damage and the iron/deoxyribose system, as well as a scavenging capability against superoxide radicals .

Action Environment

It is known that the interaction between the host and the gut microbiota widely affects the immune and metabolic status .

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The application of indole derivatives, including 5-methoxy-1H-indole-4-carboxylic acid, for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years. Given their importance, the investigation of novel methods of synthesis and their potential applications in medicine and other fields is a promising area for future research.

Biochemical Analysis

Biochemical Properties

5-Methoxy-1H-indole-4-carboxylic acid, like other indole derivatives, has been found to bind with high affinity to multiple receptors . This interaction with various enzymes, proteins, and other biomolecules is key to its role in biochemical reactions .

Cellular Effects

The effects of this compound on cells and cellular processes are diverse. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

This compound is involved in metabolic pathways, interacting with various enzymes or cofactors . It may also affect metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with transporters or binding proteins . It may also affect its localization or accumulation .